Cas no 286367-71-3 (Benzenepropanoic-a,b-13C2 acid (9CI))

Benzenepropanoic-a,b-13C2 acid (9CI) Properties

Names and Identifiers

• Benzenepropanoic-a,b-13C2 acid (9CI)
• 3-phenylpropanoic acid
• 3-phenyl(2,3-13C2)propanoic acid
• HY-Y1088S
• DTXSID70583895
• 286367-71-3
• 3-phenyl(2, 3-13C2)propanoic acid
• CS-0226263
• Hydrocinnamic acid-2,3-13C2, 99 atom % 13C
• J-017166
• 3-Phenylpropionic acid-2,3-13C2
• Hydrocinnamic acid-2,3-13C2
• 3-Phenyl(2,3-~13~C_2_)propanoic acid
• +Expand

• InChIKey： XMIIGOLPHOKFCH-AKZCFXPHSA-N
• Inchi： InChI=1S/C9H10O2/c10-9(11)7-6-8-4-2-1-3-5-8/h1-5H,6-7H2,(H,10,11)/i6+1,7+1
• SMILES： OC([13CH2][13CH2]C1C=CC=CC=1)=O

Computed Properties

• Exact Mass: 152.074789228g/mol
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Rotatable Bond Count: 3
• Monoisotopic Mass: 152.074789228g/mol
• Heavy Atom Count: 11
• Complexity: 126
• Isotope Atom Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: nothing
• Tautomer Count: nothing
• Surface Charge: 0
• Topological Polar Surface Area: 37.3Ų

Experimental Properties

• Refractive Index: 1.542
• Boiling Point: 280 °C(lit.)
• Melting Point: 47-49 °C(lit.)
• Flash Point: 113℃
• Color/Form: Solids.
• Solubility: Not determined.
• Density: 1.085 g/mL at 25 °C